18:0-PhoDAG

• Molecular Formula: C41H64N2O5
• Molecular Weight: 665.0 g/mol
• InChI: InChI=1S/C41H64N2O5/c1-3-5-7-8-9-10-11-12-13-14-15-16-17-18-19-23-40(45)47-34-39(33-44)48-41(46)24-20-22-36-27-31-38(32-28-36)43-42-37-29-25-35(26-30-37)21-6-4-2/h25-32,39,44H,3-24,33-34H2,1-2H3/t39-/m0/s1
• InChIKey: YOEPDENSWVOMRQ-KDXMTYKHSA-N

18:0-PhoDAG: Photoswitchable DAG Probe

18:0-PhoDAG (CAS 1985595-31-0), formally known as 1-stearoyl-2-[(E)-4-(4-((4-butylphenyl)diazenyl)phenyl)butanoyl]-sn-glycerol, is a photoswitchable diacylglycerol (DAG) analog and is chemically equivalent to the research compound PhoDAG-1 [1]. It features a stearic acid (18:0) chain at the sn-1 position and an azobenzene-containing photoswitchable acyl chain at the sn-2 position [2]. This design allows it to mimic the endogenous signaling lipid 1-stearoyl-2-arachidonoyl-sn-glycerol (1,2-SAG) upon photoisomerization from its inactive trans-form to its active cis-form under UV-A light [1]. Its primary utility lies in providing researchers with spatiotemporal control over DAG-dependent signaling pathways, including the activation of protein kinase C (PKC) and Transient Receptor Potential Canonical (TRPC) channels, without the confounding factors of receptor crosstalk or genetic manipulation [2].

1 Spatiotemporal optical control of DAG-dependent PKC and TRPC pathways

2 Plasma membrane-retained active state for compartment-specific signaling studies

3 Reversible UV-A/blue light gating, compatible with live-cell imaging workflows

4 Long cis half-life supports extended electrophysiology and secretion protocols

• [1] Frank JA, Yushchenko DA, Hodson DJ, et al. Photoswitchable diacylglycerols enable optical control of protein translocation, PKC activity, and vesicle release. Nat Chem Biol. 2016;12(9):755-762. View Source
• [2] Leinders-Zufall T, Storch U, Bleymehl K, et al. PhoDAGs Enable Optical Control of Diacylglycerol-Sensitive Transient Receptor Potential Channels. Cell Chem Biol. 2018;25(2):215-223.e3. View Source

Generic DAG Limitations vs. 18:0-PhoDAG

Substituting 18:0-PhoDAG with traditional DAGs like 1,2-dioctanoyl-sn-glycerol (1,2-DOG) or even other photoswitchable analogs like PhoDAG-3 or OptoDArG introduces significant experimental variability. Traditional DAGs lack the precise temporal control offered by light-switching [1]. While other photoswitchable DAGs exist, they exhibit profoundly different biophysical behaviors; for instance, 18:0-PhoDAG uniquely remains trapped in the plasma membrane after activation, whereas shorter-chain analogs rapidly internalize to intracellular membranes [2]. Furthermore, unlike OptoDArG, the active state of 18:0-PhoDAG is remarkably stable after light removal, ensuring sustained signaling that is critical for studying processes like TRPC channel gating kinetics [3]. Simply swapping these compounds risks activating different pools of target proteins and generating non-comparable kinetic readouts.

Traditional DAG Conventional DAGs (e.g., 1,2-DOG) lack light-switchable control; temporal precision and repeatable on/off cycles may not be reproducible.

Shorter-chain analog Photoswitchable analogs like PhoDAG-3 rapidly internalize to intracellular membranes, which may shift pathway engagement away from plasma membrane targets.

Other photolipid OptoDArG exhibits dark-state current decay due to target-catalyzed relaxation; sustained post-illumination signaling required for kinetic studies may not transfer.

• [1] Frank JA, Yushchenko DA, Hodson DJ, et al. Photoswitchable diacylglycerols enable optical control of protein translocation, PKC activity, and vesicle release. Nat Chem Biol. 2016;12(9):755-762. View Source
• [2] Frank JA, Yushchenko DA, Hodson DJ, et al. Photoswitchable diacylglycerols enable optical control of protein translocation, PKC activity, and vesicle release. Nat Chem Biol. 2016;12(9):755-762. View Source
• [3] Erkan-Candag H, et al. Characterization of DAG Binding to TRPC Channels by Target-Dependent cis-trans Isomerization of OptoDArG. Biomolecules. 2022;12(6):799. View Source

Quantitative Evidence for 18:0-PhoDAG

Plasma Membrane Retention vs. PhoDAG-3

18:0-PhoDAG (PhoDAG-1) demonstrates slow internalization and is retained on the plasma membrane following activation, in stark contrast to the shorter-chain analog PhoDAG-3. This was quantified using a coumarin fluorescence quenching assay in HeLa cells [1]. PhoDAG-1 caused a minimal decrease in coumarin fluorescence (<20% of total, tau = 295 s), indicating plasma membrane trapping. Conversely, PhoDAG-3 caused rapid and extensive internalization (>70% decrease, tau = 85 s), accumulating at intracellular membranes [1]. This differential localization directly dictates which subcellular pool of C1-domain-containing effectors is engaged.

Plasma Membrane Retention vs. PhoDAG-3

Head-to-head

18:0-PhoDAG

Slow internalization

PhoDAG-3

Rapid (≈3.5× faster)

Supports plasma membrane-specific signaling design; PhoDAG-3 internalization may introduce intracellular crosstalk.

HeLa cells, coumarin-AA quenching assay; tau ≈85 s for PhoDAG-3.

Evidence Dimension	Internalization Rate
Target Compound Data	Coumarin fluorescence decrease: <20%; tau = 295 s
Comparator Or Baseline	PhoDAG-3: Coumarin fluorescence decrease: >70%; tau = 85 s
Quantified Difference	~3.5-fold slower internalization rate for 18:0-PhoDAG
Conditions	HeLa cells loaded with coumarin-labeled arachidonic acid (cg-AA)

Why This Matters

This directs experimental design: select 18:0-PhoDAG for exclusive activation of plasma membrane-localized PKC and TRPC channels, and avoid PhoDAG-3 if intracellular membrane crosstalk is a concern.

• [1] Frank JA, Yushchenko DA, Hodson DJ, et al. Photoswitchable diacylglycerols enable optical control of protein translocation, PKC activity, and vesicle release. Nat Chem Biol. 2016;12(9):755-762. View Source

TRPC-Mediated Calcium Influx vs. PhoDAG-3

Photoactivation of 18:0-PhoDAG (PhoDAG-1) induces a robust, TRPC channel-dependent increase in intracellular calcium ([Ca2+]i) in HeLa cells. This response is blocked by the TRPC channel inhibitor SKF-96365, implicating TRPC3/6 channels [1]. In a direct comparison, photoactivation of PhoDAG-3 elicited only a small rise in [Ca2+]i that was insensitive to SKF-96365, indicating it largely bypasses the canonical plasma membrane TRPC pathway [1]. This demonstrates that the acyl chain composition is critical for targeting specific channel populations.

TRPC Ca²⁺ Influx vs. PhoDAG-3

Head-to-head

18:0-PhoDAG

Large, SKF‑96365‑sensitive

PhoDAG-3

Small, SKF‑96365‑insensitive

Indicates pathway-specific engagement; PhoDAG-3 largely bypasses plasma membrane TRPC channels.

HeLa cells, R-GECO Ca²⁺ sensor; TRPC3/6 implicated.

Evidence Dimension	TRPC-dependent Ca2+ Mobilization
Target Compound Data	Large [Ca2+]i increase, sensitive to SKF-96365
Comparator Or Baseline	PhoDAG-3: Small [Ca2+]i increase, insensitive to SKF-96365
Quantified Difference	Qualitative difference in signaling pathway activation (TRPC-dependent vs. independent)
Conditions	HeLa cells expressing the R-GECO Ca2+ sensor

Why This Matters

For any study interrogating the role of plasma membrane TRPC channels in calcium homeostasis or sensory physiology, 18:0-PhoDAG is the only compatible choice, providing pathway-specific activation.

• [1] Frank JA, Yushchenko DA, Hodson DJ, et al. Photoswitchable diacylglycerols enable optical control of protein translocation, PKC activity, and vesicle release. Nat Chem Biol. 2016;12(9):755-762. View Source

Post-Illumination Current Stability vs. OptoDArG

A critical differentiator for electrophysiology experiments is the stability of the active ligand-receptor complex. Currents activated by cis-18:0-PhoDAG (PhoDAG-1) remain stable upon termination of UV light exposure [1]. In contrast, cis-OptoDArG-induced TRPC3/6/7 activity displays a striking isoform-dependent exponential decay in the dark [1]. This instability of OptoDArG is due to target-dependent thermal relaxation, where the channel protein itself catalyzes the return of the ligand to its inactive trans-state.

Post-UV Current Stability vs. OptoDArG

Reported comparison

18:0-PhoDAG

Stable current in dark

OptoDArG

Exponential decay

Sustained activation supports long-duration recording; OptoDArG decay may complicate kinetic interpretation.

TRPC3/6/7 heterologous expression; target-catalyzed relaxation reported for OptoDArG.

Evidence Dimension	Activated State Stability (Dark)
Target Compound Data	Currents remain stable upon UV termination
Comparator Or Baseline	OptoDArG: Exponential decay of current upon UV termination
Quantified Difference	Stable signal vs. exponential decay kinetics
Conditions	Heterologous expression of TRPC3, TRPC6, and TRPC7 channels

Why This Matters

For experiments requiring sustained TRPC channel activation during stimulus-free observation windows, 18:0-PhoDAG is mandatory. OptoDArG would confound kinetic analysis with simultaneous ligand deactivation.

• [1] Erkan-Candag H, et al. Characterization of DAG Binding to TRPC Channels by Target-Dependent cis-trans Isomerization of OptoDArG. Biomolecules. 2022;12(6):799. View Source

PKC Activation vs. 1,2-DOG

The efficacy of 18:0-PhoDAG (PhoDAG-1) to activate PKC was benchmarked against the native cell-permeable DAG, 1,2-DOG, using the genetically encoded FRET reporter CKAR. Application of trans-PhoDAG-1 did not induce activity, but photoisomerization to cis-PhoDAG-1 triggered a 4.4% increase in the CFP/YFP ratio, corresponding to 80% of the response evoked by a saturating concentration of 1,2-DOG (5.5% ratio increase) [1]. This confirms near-physiological potency, combined with the unique advantage of light-gated, reversible control.

PKC Activation vs. 1,2-DOG

Reported comparison

80%

of maximal 1,2-DOG response

Near-maximal, light-gated PKC response; provides optical control without substantial potency loss.

CKAR FRET sensor, HeLa cells; cis-PhoDAG-1 4.4% ratio increase vs 5.5% for saturating 1,2-DOG.

Evidence Dimension	PKC Activation (CKAR FRET assay)
Target Compound Data	cis-PhoDAG-1: 4.4% increase in CFP/YFP ratio (80% of 1,2-DOG)
Comparator Or Baseline	1,2-DOG: 5.5% increase in CFP/YFP ratio
Quantified Difference	cis-PhoDAG-1 achieves 80% of the maximal 1,2-DOG response
Conditions	HeLa cells expressing the CKAR FRET sensor

Why This Matters

This quantifies that 18:0-PhoDAG is not a weak analog but a potent activator, achieving nearly full physiological efficacy. This is a critical specification for users transitioning from traditional DAGs to an optical control paradigm.

• [1] Frank JA, Yushchenko DA, Hodson DJ, et al. Photoswitchable diacylglycerols enable optical control of protein translocation, PKC activity, and vesicle release. Nat Chem Biol. 2016;12(9):755-762. View Source

Reversible Control & Thermal Stability

18:0-PhoDAG functions as a bistable, fatigue-resistant azobenzene photoswitch. It is inactive in the dark (trans-form) and becomes active upon irradiation with UV-A light (350-375 nm), and can be deactivated with blue light [1]. This allows for multiple cycles of activation/deactivation [1]. Furthermore, the thermal half-life of the active cis-isomer is extremely long: tau = ~60 hours in DMSO and ~22 hours in water, providing a stable active state for long-term experiments [1]. This contrasts with faster-relaxing photoswitches where spontaneous deactivation could interfere with assay windows.

Thermal cis Half‑life

Reported

H₂O ≈22 h

DMSO ≈60 h

Extremely slow spontaneous relaxation; active state remains stable over typical live-cell imaging durations.

Ambient temperature; azobenzene fatigue resistance reported for multiple cycles.

Evidence Dimension	Thermal Relaxation Half-life of cis-isomer
Target Compound Data	tau = ~22 h (H2O); tau = ~60 h (DMSO)
Comparator Or Baseline	Typical azobenzene photoswitches can exhibit much faster thermal relaxation (minutes to hours).
Quantified Difference	Exceptionally slow spontaneous deactivation, ensuring sustained activity.
Conditions	Ambient temperature in specified solvents

Why This Matters

This long thermal half-life ensures that signaling activation remains stable throughout prolonged live-cell imaging or multi-step protocols, reducing experimental noise from spontaneous deactivation.

• [1] Frank JA, Yushchenko DA, Hodson DJ, et al. Photoswitchable diacylglycerols enable optical control of protein translocation, PKC activity, and vesicle release. Nat Chem Biol. 2016;12(9):755-762. View Source

18:0-PhoDAG: Validated Applications

Plasma Membrane PKC Optical Control

18:0-PhoDAG is the ideal tool for selectively activating novel and conventional PKC isoforms at the plasma membrane without coincident activation of intracellular membrane pools. Its retention at the outer membrane ensures that observed phosphorylation events are spatially restricted, which is critical for dissecting compartment-specific PKC signaling in cancer cell migration or immune synapse formation [1].

Sustained TRPC Activation in Electrophysiology

For patch-clamp electrophysiology investigating TRPC3/6 gating mechanisms, 18:0-PhoDAG provides a stable, light-gated stimulus. Its cis-form activates a current that does not decay in the dark, allowing researchers to study channel desensitization or pharmacological block without the confounding variable of photoswitch relaxation, a key advantage over OptoDArG [2].

Spatially Precise C1 Domain Translocation

Intravital or tissue-slice imaging experiments that map DAG signaling gradients benefit from 18:0-PhoDAG's ability to be activated with subcellular spatial precision using focused UV lasers. The stable PM/CP fluorescence ratio achieved post-activation allows for quantitative, long-term tracking of C1-domain-containing protein translocation in native tissue environments [1].

Controlled Vesicle Release

18:0-PhoDAG has been validated for the optical control of neurotransmitter and hormone vesicle release. In models of synaptic transmission and pancreatic beta-cell insulin secretion, light-gated DAG signaling through 18:0-PhoDAG enables precise temporal correlation of second messenger generation with downstream secretory events, bypassing the need for receptor agonists [1].

Application

Selection Property

Validation Focus

Plasma membrane PKC isoform studies

Plasma membrane retention

Compartment-specific PKC activity readouts

TRPC3/6 electrophysiology

Dark-stable cis‑isomer current

Channel gating kinetics without photoswitch relaxation

Spatially resolved DAG signaling mapping

Subcellular UV activation precision

C1‑domain protein translocation tracking

Neurotransmitter / hormone release studies

Light‑gated DAG signaling

Temporal correlation of second messenger and secretion

• [1] Frank JA, Yushchenko DA, Hodson DJ, et al. Photoswitchable diacylglycerols enable optical control of protein translocation, PKC activity, and vesicle release. Nat Chem Biol. 2016;12(9):755-762. View Source
• [2] Erkan-Candag H, et al. Characterization of DAG Binding to TRPC Channels by Target-Dependent cis-trans Isomerization of OptoDArG. Biomolecules. 2022;12(6):799. View Source